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Compound of Interest

Compound Name: Methyl eichlerianate

Cat. No.: B1154051

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Methyl eichlerianate, a naturally
occurring triterpenoid. The document details its primary botanical sources, comprehensive
experimental protocols for its isolation and purification, and available quantitative and
spectroscopic data. This guide is intended to serve as a valuable resource for researchers and
professionals engaged in natural product chemistry, pharmacology, and drug development.

Natural Source of Methyl Eichlerianate

Methyl eichlerianate is the methyl ester of eichlerianic acid, a dammarane-type triterpenoid.
Eichlerianic acid has been successfully isolated from plants belonging to the Meliaceae family,
indicating that these are the primary natural sources of Methyl eichlerianate, which may be
present endogenously or can be derived from the acid during extraction with methanol.

Key botanical sources identified in the literature include:

o Genus Dysoxylum: Specifically, Dysoxylum lenticellatum. [1]* Genus Aglaia: Including
species such as Aglaia silvestris. [2] These genera are known for producing a rich diversity of
bioactive triterpenoids. [3][4][5]The isolation of eichlerianic acid and its derivatives is a key
area of phytochemical investigation within this plant family. [2][3]

Physicochemical and Spectroscopic Data
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Below is a summary of the key physicochemical and spectroscopic properties of Methyl

eichlerianate and its parent compound, eichlerianic acid.

Table 1: Physicochemical Properties

Property Value (Eichlerianic Acid) Reference
Molecular Formula C30H5004 [3]
Molecular Weight 474.72 g/mol [3]
Stereochemistry (20S,24S) configuration [2][3]
Hydrogen Bond Donors 2 [3]
Hydrogen Bond Acceptors 4 [3]

Table 2: Spectroscopic Data for Eichlerianic Acid
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Spectroscopy Type

Key Data Points

Reference

1H NMR

Signals for seven tertiary
methyl groups (5 0.8-1.3), ten
methylene groups, four
methine groups, and a
characteristic oxymethine
proton at 6 3.63 (H-24), which
appears as a double doublet
with coupling constants of 5.5
and 9.8 Hz.

[3]

13C NMR

Data is used to confirm the
(20R,24S) stereochemistry of
isoeichlerianic acid by
comparison with analogous
epoxydammaranes,
highlighting the importance of
this technique in

stereochemical elucidation.

[2]

Mass Spectrometry

High-resolution mass
spectrometry provides a
precise exact mass of
474.37091007 Da, which is
crucial for molecular formula

confirmation.

[3]

Experimental Protocols: Isolation and Purification

The following section details a generalized experimental workflow for the isolation of

eichlerianic acid from its natural sources. Methyl eichlerianate can be obtained through the

esterification of the purified eichlerianic acid or may be formed during the extraction process if

methanol is used as the solvent.

Extraction
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o Plant Material Preparation: The air-dried and powdered plant material (e.g., stem bark of
Dysoxylum lenticellatum) is subjected to extraction.

» Solvent Extraction: Maceration is performed with a suitable organic solvent. To obtain
eichlerianic acid, solvents such as ethyl acetate or a mixture of petrol and ethyl acetate are
commonly used. If the target is Methyl eichlerianate directly, extraction with methanol can
facilitate the esterification of the native acid.

o Concentration: The resulting crude extract is concentrated under reduced pressure using a
rotary evaporator to yield a viscous residue.

Chromatographic Separation and Purification

e Initial Fractionation: The crude extract is typically subjected to column chromatography over
silica gel. A gradient elution system with solvents of increasing polarity (e.g., n-hexane, ethyl
acetate, and methanol mixtures) is employed to separate the extract into fractions of varying
polarity.

» Fine Purification: Fractions containing the target compound, as identified by Thin Layer
Chromatography (TLC), are further purified using advanced chromatographic techniques.
This may involve repeated column chromatography on silica gel or Sephadex LH-20.

» High-Performance Liquid Chromatography (HPLC): Final purification to achieve high purity is
often accomplished using preparative or semi-preparative HPLC with a suitable column (e.g.,
C18) and mobile phase.

Structural Elucidation

The structure of the purified compound is confirmed using a combination of spectroscopic
methods, including:

» Nuclear Magnetic Resonance (NMR): 1D (*H and 3C) and 2D (COSY, HSQC, HMBC) NMR
spectroscopy are essential for determining the carbon skeleton and the relative
stereochemistry.

e Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact
molecular weight and elemental composition.
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e Infrared (IR) Spectroscopy: To identify functional groups such as hydroxyls and carbonyls.
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Isolation Workflow for Methyl Eichlerianate.

Biological Activity and Potential Applications

Eichlerianic acid and related triterpenoids from the Meliaceae family have demonstrated a
range of biological activities, suggesting potential therapeutic applications for Methyl
eichlerianate.

Table 3: Reported Biological Activities of Eichlerianic Acid

Activity Type Description Reference

Shows cytotoxic effects
o against various cancer cell
Cytotoxicity ] ) ] [3]
lines, including MCF-7 breast

cancer cells.

Exhibits strong antioxidant
o properties, which could be
Antioxidant S ) [3]
beneficial in combating

oxidative stress.

Demonstrated ichthyotoxicity
o against zebrafish (Danio rerio),
Ichthyotoxicity L ) ) [2]
indicating potent biological

activity.

The cytotoxic properties of eichlerianic acid suggest that Methyl eichlerianate could be a
valuable lead compound in the development of novel anticancer agents. The workflow for
investigating such potential is outlined below.
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Discovery & Preclinical
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Drug Discovery Pathway for Methyl Eichlerianate.

This guide provides a foundational understanding of Methyl eichlerianate, from its natural
origins to its potential for therapeutic development. Further research into its specific biological
mechanisms is warranted to fully elucidate its pharmacological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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